Cas no 2137852-58-3 (2-(azetidin-3-yl)pyrimidine-4,6-diol dihydrochloride)

• Product Name: 2-(azetidin-3-yl)pyrimidine-4,6-diol dihydrochloride
• CAS No: 2137852-58-3
• CID: 4640377
• PubChem ID: 132349345
• Update Time: 2025-06-13

2-(azetidin-3-yl)pyrimidine-4,6-diol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)pyrimidine-4,6-diol dihydrochloride

Additional information on 2-(azetidin-3-yl)pyrimidine-4,6-diol dihydrochloride

Comprehensive Overview of 2-(azetidin-3-yl)pyrimidine-4,6-diol dihydrochloride (CAS No. 2137852-58-3)

2-(azetidin-3-yl)pyrimidine-4,6-diol dihydrochloride (CAS No. 2137852-58-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azetidine and pyrimidine moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for experimental and industrial applications. Its molecular structure, featuring a pyrimidine-diol core, allows for versatile interactions with biological targets, such as enzymes and receptors. This has led to its exploration in areas like kinase inhibition and nucleotide analog synthesis, which are hot topics in modern medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 2-(azetidin-3-yl)pyrimidine-4,6-diol dihydrochloride has surged due to their role in developing novel therapeutics. Searches for "azetidine derivatives in drug design" and "pyrimidine-based bioactive molecules" reflect the growing interest in this field. The compound’s potential applications align with current trends in precision medicine and targeted therapy, where researchers seek molecules with high specificity and minimal side effects.

From a synthetic perspective, the preparation of 2-(azetidin-3-yl)pyrimidine-4,6-diol dihydrochloride involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further studies. These methods are frequently searched by professionals looking for "analytical validation of small molecules" or "quality control in pharmaceutical synthesis."

The compound’s relevance extends to academic and industrial research, where it serves as a building block for more complex molecules. Its azetidine ring is a key feature, as this four-membered nitrogen heterocycle is known to confer conformational rigidity and metabolic stability—properties highly valued in drug discovery. Discussions around "saturated heterocycles in medicinal chemistry" often highlight the importance of such scaffolds.

In conclusion, 2-(azetidin-3-yl)pyrimidine-4,6-diol dihydrochloride (CAS No. 2137852-58-3) represents a valuable tool for researchers exploring new therapeutic avenues. Its structural uniqueness and functional versatility make it a subject of ongoing investigation, particularly in the context of innovative drug development. As the scientific community continues to prioritize molecular diversity and bioactivity optimization, compounds like this will remain at the forefront of cutting-edge research.